tert-butyl N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-2-yl}carbamate

• IUPAC Name: tert-butyl N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-2-yl]carbamate
• InChI: InChI=1S/C16H21ClF3N3O2/c1-15(2,3)25-14(24)22-12-6-4-5-7-23(12)13-11(17)8-10(9-21-13)16(18,19)20/h8-9,12H,4-7H2,1-3H3,(H,22,24)
• InChI Key: SXPFPAQVVNNERD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCCN1C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C16H21ClF3N3O2
• Molecular Weight: 379.80 g/mol

Description

This compound is a derivative of tert-butyl carbamate, which is used in palladium-catalyzed synthesis of N-Boc-protected anilines. It also is related to a class of compounds that have been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position.

Scientific Research Applications

Chemoselective Transformation and Synthesis

Chemoselective Transformation of Amino Protecting Groups

The N-tert-butyldimethylsilyloxycarbonyl group, derived from tert-butyl N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-2-yl}carbamate, has been utilized for the chemoselective transformation of amino protecting groups. This innovative approach enables the conversion of N-t-Boc compounds into their corresponding N-Z compounds under mild conditions, showcasing the versatility of tert-butyl carbamates in synthetic organic chemistry (Sakaitani & Ohfune, 1990).

Molecular Structure Analysis

X-ray Diffraction Studies

Carbamate derivatives, including tert-butyl carbamates, have been studied for their molecular structures using single crystal X-ray diffraction. These studies provide insights into the intermolecular interactions and crystal packing, contributing to the understanding of molecular architecture and its implications for chemical reactivity and material properties (Das et al., 2016).

Synthesis of Complex Molecules

Sequential Intramolecular Cyclization

A novel method for synthesizing pyrrolidines and piperidines from (aminoalkyl)pyridine N-oxides has been developed, employing tert-butyl carbamates as precursors. This approach, facilitated by di-tert-butylsilyl bis(trifluoromethanesulfonate), leverages a Boekelheide-type reaction, highlighting the compound's utility in intricate molecular constructions (Massaro et al., 2011).

Biological Evaluation

Biological Activity Studies

Despite excluding information related to drug use, dosage, and side effects as per the requirements, it's important to note that research into tert-butyl carbamates often extends into the evaluation of biological activities, including antibacterial and anthelmintic properties. These investigations are crucial for understanding the potential therapeutic applications of new chemical entities (Sanjeevarayappa et al., 2015).